Cas no 2361644-71-3 (Methyl 3-amino-1,1-dioxothiolane-3-carboxylate;hydrochloride)

• Product Name: Methyl 3-amino-1,1-dioxothiolane-3-carboxylate;hydrochloride
• CAS No: 2361644-71-3
• MF: C₆H₁₂ClNO₄S
• MW: 229.68177986145
• CID: 6602778
• PubChem ID: 139026309
• Update Time: 2025-06-22

Methyl 3-amino-1,1-dioxothiolane-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7431421
• Z3727505851
• Methyl 3-amino-1,1-dioxothiolane-3-carboxylate;hydrochloride
• methyl 3-amino-1,1-dioxo-1lambda6-thiolane-3-carboxylate hydrochloride
• 2361644-71-3

• Inchi： 1S/C6H11NO4S.ClH/c1-11-5(8)6(7)2-3-12(9,10)4-6;/h2-4,7H2,1H3;1H
• InChI Key： NPRMJGIIDMYRDR-UHFFFAOYSA-N
• SMILES： Cl.S1(CCC(C(=O)OC)(C1)N)(=O)=O

Computed Properties

• Exact Mass: 229.0175567g/mol
• Monoisotopic Mass: 229.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8Ų

Additional information on Methyl 3-amino-1,1-dioxothiolane-3-carboxylate;hydrochloride

Compound Overview: Methyl 3-amino-1,1-dioxothiolane-3-carboxylate; Hydrochloride (CAS No. 2361644-71-3)

The compound Methyl 3-amino-1,1-dioxothiolane-3-carboxylate; Hydrochloride (CAS No. 2361644-71-3) is a significant molecule in the field of organic chemistry, particularly within the realms of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. Recent studies have highlighted its role in the synthesis of bioactive compounds, making it a focal point for researchers worldwide.

Methyl 3-amino-1,1-dioxothiolane-3-carboxylate; Hydrochloride is characterized by its sulfur-containing ring structure, which contributes to its distinctive reactivity and stability. The molecule's structure includes a dioxothiolane ring, a carboxylate group, and an amino group, all of which play crucial roles in its chemical behavior. This combination makes it a versatile building block for constructing complex molecules with tailored functionalities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 3-amino-1,1-dioxothiolane-3-carboxylate; Hydrochloride. Researchers have developed novel methodologies that enhance the yield and purity of this compound, making it more accessible for large-scale applications. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

The applications of Methyl 3-amino-1,1-dioxothiolane-3-carboxylate; Hydrochloride span across various industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of antibiotics and antiviral agents. Its ability to form stable amide bonds makes it an ideal candidate for drug delivery systems. Additionally, this compound has found utility in materials science, particularly in the development of advanced polymers and coatings with enhanced mechanical properties.

From an environmental standpoint, the synthesis and use of Methyl 3-amino-1,1-dioxothiolane-3-carboxylate; Hydrochloride have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. This aligns with global efforts to promote sustainable chemical practices.

In conclusion, Methyl 3-amino-1,1-dioxothiolane-3-carboxylate; Hydrochloride (CAS No. 2361644-71-3) stands as a testament to the progress in modern organic chemistry. Its structural versatility, coupled with innovative synthetic methods and eco-friendly applications, positions it as a key compound in both academic research and industrial production.